Cas no 5761-66-0 (Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-)

• Product name: Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-
• CAS No: 5761-66-0
• MF: C₂₅H₁₈N₂O₄
• MW: 410.42142
• CID: 384295
• PubChem ID: 1232621

Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-
• 2-(3,4-dimethylphenyl)-5-(8-methyl-4-oxo-3,1-benzoxazin-2-yl)isoindole-1,3-dione
• Oprea1_596471
• AG-690/11153147
• AB00096089-01
• CBMicro_032199
• MixCom6_001863
• DTXSID80361207
• BIM-0032165.P001
• AKOS003239750
• 2-(3,4-dimethylphenyl)-5-(8-methyl-4-oxo-4H-3,1-benzoxazin-2-yl)-1H-isoindole-1,3(2H)-dione
• Oprea1_386242
• 5761-66-0

• Inchi： InChI=1S/C25H18N2O4/c1-13-7-9-17(11-15(13)3)27-23(28)18-10-8-16(12-20(18)24(27)29)22-26-21-14(2)5-4-6-19(21)25(30)31-22/h4-12H,1-3H3
• InChI Key： WAGDDDMVKNLHNG-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C(=O)OC(=N2)C3=CC4=C(C=C3)C(=O)N(C4=O)C5=CC(=C(C=C5)C)C

Computed Properties

• Exact Mass: 410.12674
• Monoisotopic Mass: 410.126657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 4.6

Experimental Properties

• Density: 1.35
• Boiling Point: 623.1°Cat760mmHg
• Flash Point: 330.7°C
• Refractive Index: 1.685
• PSA: 76.04